BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Cobalt(ll)
acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt(ll) acetate

Cat. No.: B7801411

An In-depth Technical Guide to the Physical and Chemical Properties of Cobalt(ll) Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
Cobalt(ll) acetate, with a focus on its tetrahydrate form, which is the most common. It is
intended to be a valuable resource for researchers, scientists, and professionals in drug
development who utilize this compound in their work.

Physical Properties

Cobalt(ll) acetate is typically encountered as a red-violet crystalline solid in its tetrahydrate
form, while the anhydrous form appears as a pale pink powder.[1][2][3] It possesses a faint
vinegar-like odor.[4]

Table 1: Quantitative Physical Properties of Cobalt(ll) Acetate
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Property Value Form Citations
Molecular Weight 177.02 g/mol Anhydrous [2]

249.08 g/mol Tetrahydrate [5]

Melting Point 298 °C (decomposes)  Anhydrous [2][6]

140 °C Tetrahydrate [7]

Density 1.705 g/cm3 Tetrahydrate [7]
Refractive Index (nD) 1.542 Tetrahydrate [7]
Magnetic +11,000 x 10~ Tetrahydrate 7]

Susceptibility (x)

cms3/mol

Solubility

Cobalt(ll) acetate tetrahydrate is readily soluble in water and also shows solubility in alcohols
and dilute acids.[7][8] The solubility in water is significant, making it a versatile precursor for
various applications.[2][9] Its solubility generally increases with temperature.[10]

Table 2: Solubility of Cobalt(ll) Acetate

Solvent Solubility Temperature Form Citations
Water 380 g/L 20 °C Tetrahydrate [5]
Methanol Soluble Not Specified Tetrahydrate [7]
Ethanol Miscible Not Specified Tetrahydrate [11]

Dilute Acids Soluble Not Specified Tetrahydrate [7]

Pentyl Acetate Soluble Not Specified Tetrahydrate [7]

Chemical Properties and Reactivity
Synthesis
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Cobalt(ll) acetate is typically synthesized by the reaction of cobalt(ll) oxide or cobalt(ll)
hydroxide with acetic acid.[7]

Reaction Scheme: CoO + 2CHsCOOH + 3H20 - Co(CHsCO0O)2-4H20

Thermal Decomposition

The thermal decomposition of Cobalt(ll) acetate tetrahydrate is a multi-step process that is
highly dependent on the atmosphere (e.g., nitrogen or air).[12] Under a nitrogen atmosphere,
the tetrahydrate first dehydrates, then decomposes to form cobalt oxides such as CoO.[12][13]
In the presence of air, the final product is typically Co30a.[12]

Catalytic Activity

Cobalt(ll) acetate is a well-known catalyst in various organic reactions, particularly oxidations.
[3] It is used in the production of polyesters and as a drying agent for paints and varnishes.[3]
Its catalytic activity stems from the ability of the cobalt ion to cycle between its +2 and +3
oxidation states.[1]

Role in Biological Systems and Drug Development

The biological effects of cobalt are primarily attributed to the cobalt ion (Co2*). Cobalt is an
essential trace element as a component of vitamin B12 (cobalamin).[14][15] In the context of
drug development, cobalt ions have garnered interest for their ability to mimic hypoxia and
induce angiogenesis through the activation of Hypoxia-Inducible Factor (HIF).[16] This has
potential applications in tissue regeneration and cancer therapy. Furthermore, cobalt ions can
generate reactive oxygen species (ROS) through Fenton-like reactions, which can induce
cellular stress and apoptosis, a mechanism explored in cancer research.[4][16]

Hypoxia Mimicking and Angiogenesis Signaling

The diagram below illustrates the simplified pathway by which cobalt ions can mimic a hypoxic
state, leading to the stabilization of HIF-1a and subsequent promotion of angiogenesis.
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Caption: Cobalt(Il) ion-induced hypoxia-mimicking pathway leading to angiogenesis.

Reactive Oxygen Species (ROS) Generation

Cobalt(ll) ions can participate in Fenton-like reactions, leading to the generation of ROS, which
can induce oxidative stress and cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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